Cas no 3516-95-8 (2’-Hydroxy-3-phenylpropiophenone)

• Product Name: 2’-Hydroxy-3-phenylpropiophenone
• CAS No: 3516-95-8
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00002221
• CID: 44233
• PubChem ID: 77052
• Update Time: 2025-04-18

2’-Hydroxy-3-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyphenyl)-3-phenylpropan-1-one
• 2-Hydroxy-3-phenyl propiophenone
• O-Hydroxylphenyl phenyl propon
• O-Hydroxylphenyl phenylpropone
• 2'-Hydroxy-3-phenylpropiophenone
• 2’-Hydroxy-3-phenylpropiophenone
• 2′-Hydroxy-3-phenylpropiophenone
• 2'-HYDROXY-3',4'-DIMETHOXYACETOPHENONE
• 2'-hydroxydihydrochalcone
• 2-Hydroxyphenyl 2-Phenylethyl Ketone
• 2-Hydroxyphenyl Phenethyl Ketone
• EINECS 222-521-4
• HydraziniuM hydrate
• 1-Propanone, 1-(2-hydroxyphenyl)-3-phenyl-
• 0VE7O0Z9NZ
• JCPGMXJLFWGRMZ-UHFFFAOYSA-N
• o-Hydroxy-.beta.-phenyl propiophenone
• 2 -Hydroxy-3-phenylpropiophenone
• PubChem23377
• 1-(2-Hydroxy-phenyl)-3-phenyl-propan-1-one
• KSC495I0H
• JCPGMXJLFWGRMZ-UHFFFAOYSA-
• 2'-Hydroxy-beta-phe
• AS-14482
• SCHEMBL2827303
• FT-0634886
• 1-(2-Hydroxyphenyl)-3-phenyl-1-propanone
• Propafenone EP Impurity A
• Q27231165
• 2-HYDROXY-3-PHENYLPROPIOPHENONE
• UNII-0VE7O0Z9NZ
• Z147642450
• NS00029792
• BDBM50250379
• 2'-Hydroxy-3-phenylpropiophenone, 97%
• 3516-95-8
• DTXSID3074658
• MFCD00002221
• Propafenone Hydrochloride Imp. A (EP); Propafenone Imp. A (EP); 2'-Hydroxy-3-phenylpropiophenone; Propafenone Hydrochloride Impurity A; Propafenone Impurity A
• Desaminated propafenone metabolite
• CHEMBL490143
• o-Hydroxy-beta-phenyl propiophenone
• EN300-22391
• 1-Propanone, 1-(2-hydroxyphenyl)-2-phenyl-
• .BETA.-PHENYL-2-HYDROXYPROPIOPHENONE
• H1313
• PROPAFENONE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• W-106689
• AKOS009075984
• H10379
• InChI=1/C15H14O2/c16-14-9-5-4-8-13(14)15(17)11-10-12-6-2-1-3-7-12/h1-9,16H,10-11H2
• AC-5612
• Propafenone EP/BP Impurity A
• BETA-PHENYL-2-HYDROXYPROPIOPHENONE
• DTXCID7038949
• DB-004172
• PROPAFENONE HYDROCHLORIDE IMPURITY A (EP IMPURITY)

• MDL： MFCD00002221
• Inchi： 1S/C15H14O2/c16-14-9-5-4-8-13(14)15(17)11-10-12-6-2-1-3-7-12/h1-9,16H,10-11H2
• InChI Key： JCPGMXJLFWGRMZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.5968
• Melting Point: 36-37 °C (lit.)
• Boiling Point: 158°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5968(lit.)
• PSA: 37.30000
• LogP: 3.20770
• Solubility: Not determined
• λmax: 324(MeOH)(lit.)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2’-Hydroxy-3-phenylpropiophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone